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Compound of Interest

Compound Name: 1-Methylquinolinium methyl sulfate

Cat. No.: B1625899 Get Quote

For researchers, scientists, and drug development professionals working with 1-
Methylquinolinium methyl sulfate, a comprehensive understanding of safety and handling

protocols is paramount. While a specific Safety Data Sheet (SDS) for 1-Methylquinolinium
methyl sulfate is not readily available, this guide synthesizes crucial safety information from

closely related compounds, such as other methyl sulfate salts and quinolinium derivatives, to

provide essential, immediate guidance for laboratory operations and disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 1-Methylquinolinium methyl sulfate, a cautious approach, assuming it may

cause skin and serious eye irritation, is recommended based on data from analogous

compounds.[1] The following personal protective equipment is essential to minimize exposure

and ensure personal safety.

Engineering Controls:

Work in a well-ventilated area. Use a local exhaust ventilation system to minimize the

dispersion of dust or aerosols.[1]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of the handling area.[2]
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Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1] A face

shield may be necessary for operations with a higher risk of splashing.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[1]

Always inspect gloves for integrity before use.

Respiratory Protection: For operations that may generate dust, a dust respirator is

recommended.[1]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[1] In situations with a higher risk of exposure, chemical-resistant aprons or suits

may be warranted.

Operational and Disposal Plans: A Step-by-Step
Approach
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands thoroughly after handling.[1]

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from direct

sunlight and incompatible materials such as strong oxidizing agents.[4]

Spill Response: In the event of a spill, follow these steps to ensure a safe and effective

cleanup:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.
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Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep or

vacuum the material, avoiding dust generation.

Collect: Place the spilled material and any contaminated absorbent into a suitable, labeled

container for disposal.

Decontaminate: Clean the spill area with a suitable solvent or detergent, followed by a water

rinse.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal:

Chemical waste must be disposed of in accordance with all applicable environmental

regulations.[3]

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Do not dispose of down the drain or into the environment.[3]

Empty containers should be triple-rinsed and disposed of appropriately.[5]

First Aid Measures: Immediate Actions for Exposure
In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1][4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation occurs.[1][4]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them two

to four cupfuls of water or milk to drink. Seek

immediate medical attention.[2]

Quantitative Data and Physical Properties
While specific quantitative data for 1-Methylquinolinium methyl sulfate is limited, the

following table provides available information for the 1-methylquinolinium cation and related

methyl sulfate compounds. This data is for reference and should be used with the

understanding that it is not specific to the target compound.
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Property Value Compound Source

Molecular Weight 144.19 g/mol
1-Methylquinolinium

cation
[6]

Molecular Formula C₁₀H₁₀N⁺
1-Methylquinolinium

cation
[6]

Physical State

Solid (assumed based

on related

compounds)

N/A

Solubility in Water

Freely soluble

(characteristic of

sulfates)

Methyl Sulfate [7]

Visualizing the Spill Response Workflow
To further clarify the spill response procedure, the following diagram outlines the key steps and

decision points.
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Emergency Spill Response for 1-Methylquinolinium Methyl Sulfate

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Assess Spill Size
(Minor vs. Major)

Minor Spill

Minor

Major Spill

Major

Contain Spill with
Absorbent Material Contact Emergency Response Team

Carefully Collect Spill Material
(Avoid Dust Generation)

Decontaminate Spill Area

Package and Label Waste
for Disposal

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1625899?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/M0433_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/91537.pdf
https://cdn.caymanchem.com/cdn/msds/21258m.pdf
https://www.fishersci.com/store/msds?partNumber=AC130160010&productDescription=PHENAZINE+METHOSULFATE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/6504-57-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylquinolinium
https://www.drugfuture.com/chemdata/methyl-sulfate.html
https://www.benchchem.com/product/b1625899#personal-protective-equipment-for-handling-1-methylquinolinium-methyl-sulfate
https://www.benchchem.com/product/b1625899#personal-protective-equipment-for-handling-1-methylquinolinium-methyl-sulfate
https://www.benchchem.com/product/b1625899#personal-protective-equipment-for-handling-1-methylquinolinium-methyl-sulfate
https://www.benchchem.com/product/b1625899#personal-protective-equipment-for-handling-1-methylquinolinium-methyl-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1625899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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